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Compound Name: 1,1-Dibromoacetone

Cat. No.: B6598254

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dibromoacetone is a highly reactive a,a-dihaloketone that serves as a versatile building
block in organic synthesis. Its utility stems from the presence of two leaving groups (bromine
atoms) on the carbon adjacent to a carbonyl group, making it susceptible to a variety of
nucleophilic attacks. This reactivity profile allows for the construction of a diverse array of
molecular scaffolds, particularly heterocycles, which are of significant interest in medicinal
chemistry and materials science. These application notes provide a comprehensive overview of
the reactions of 1,1-dibromoacetone with various nucleophiles, complete with detailed
experimental protocols and tabulated data for easy reference.

General Reactivity

The primary modes of reaction for 1,1-dibromoacetone with nucleophiles include:

o Hantzsch-type Thiazole Synthesis: Reaction with thioureas or thioamides to form 2-
aminothiazole derivatives.

o Pyrazole Synthesis: Condensation with hydrazines to yield substituted pyrazoles.

» Oxazole Synthesis: Reaction with amides to produce oxazole rings.
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» Favorskii Rearrangement: Base-induced rearrangement to form a,3-unsaturated carboxylic
acid derivatives.

e Substitution Reactions: Stepwise or double substitution of the bromine atoms by various
nucleophiles.

The specific reaction pathway and product distribution are highly dependent on the nature of
the nucleophile, reaction conditions (temperature, solvent, base), and stoichiometry of the
reactants.

Reaction with Nitrogen Nucleophiles

Nitrogen-containing nucleophiles readily react with 1,1-dibromoacetone, leading to the
formation of important nitrogen-containing heterocycles.

Synthesis of 2-Aminothiazoles

The Hantzsch thiazole synthesis is a classic and efficient method for constructing the thiazole
ring. The reaction of 1,1-dibromoacetone with thiourea or substituted thioureas provides a
straightforward route to 2-amino-4-methylthiazoles.

General Reaction Scheme:
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Available at: [https://www.benchchem.com/product/b6598254#reaction-of-1-1-
dibromoacetone-with-nucleophiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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